Cas no 130727-41-2 (1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol)

• Product Name: 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol
• CAS No: 130727-41-2
• MF: C₁₇H₃₆O₄S
• MW: 336.530344963074
• MDL: MFCD08457662
• CID: 102502
• Update Time: 2025-06-10

1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-((11-Mercaptoundecyl)oxy)ethoxy)ethoxy)ethanol
• 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol
• 1-(9-Mercaptononyl)-
• 1-Undecanethiol,11-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-
• 2-[2-[2-(11-sulfanylundecoxy)ethoxy]ethoxy]ethanol
• 20-sulfanyl-3,6,9-trioxa-1-icosanol
• Triethylene glycol mono-11-mercaptoundecyl ether
• TRI(ETHYLENE GLYCOL) MONO-11-MERCAPTOUN&
• 11-Mercaptoundecanoltriethyleneglycolether
• 2-[2-[2-(11-Mercaptoundecyloxy)ethoxy]ethoxy]ethanol
• Triethylene glycol mono-11-mercaptoundecyl ether,(11-Mercaptoundecyl)tri(ethylene glycol)
• Triethylene glycol Mono-11-Mercaptoundecyl ether 95%

• MDL： MFCD08457662
• Inchi： 1S/C17H36O4S/c18-10-12-20-14-16-21-15-13-19-11-8-6-4-2-1-3-5-7-9-17-22/h18,22H,1-17H2
• InChI Key： FASSFROSROBIBE-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCOCCOCCOCCO

Computed Properties

• Exact Mass: 336.23300
• Monoisotopic Mass: 336.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: 0.995 g/mL at 25 °C
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.476
• PSA: 86.72000
• LogP: 3.46920

1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol

Professional Introduction to Compound with CAS No. 130727-41-2 and Product Name: 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol

The compound identified by the CAS number 130727-41-2 and the product name 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a mercapto group at the 9-position and a series of oxygen atoms in the backbone makes it an intriguing candidate for further exploration.

At the heart of this compound's structure lies the 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol moiety, which combines a nonyl chain with a trioxaundecane backbone. This configuration suggests a molecule with both hydrophobic and hydrophilic properties, making it suitable for various biological interactions. The mercapto group (-SH) is particularly noteworthy, as it is known for its ability to participate in disulfide bond formation, which is crucial in many biological processes. Additionally, the oxygen-rich backbone can enhance solubility and stability in aqueous environments, broadening its utility in pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in developing novel therapeutic agents. The 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol structure offers a platform for designing molecules that can interact with biological targets in multiple ways. For instance, the mercapto group can serve as a binding site for metal ions or other sulfur-containing compounds, while the oxygen atoms can facilitate hydrogen bonding interactions. This dual functionality makes it an attractive candidate for drug discovery efforts aimed at modulating enzyme activity or receptor binding.

In the context of current research, this compound has shown promise in preliminary studies as a potential scaffold for antimicrobial agents. The unique structural features of 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol may enable it to disrupt bacterial cell membranes or inhibit key metabolic pathways. Furthermore, its ability to form disulfide bonds could be exploited to develop prodrugs that release active compounds under specific physiological conditions. Such strategies are increasingly important in overcoming drug resistance and improving therapeutic efficacy.

The synthesis of 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol presents an interesting challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as organometallic chemistry and transition-metal-catalyzed reactions have been instrumental in constructing the trioxaundecane backbone and introducing the mercapto group at the desired position. These advancements not only enhance synthetic efficiency but also open up new possibilities for modifying the molecule's properties.

From a pharmacological perspective, the 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol scaffold offers several advantages for drug development. Its structural complexity allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. Additionally, the presence of multiple functional groups provides opportunities for selective derivatization to create analogs with enhanced biological activity or improved pharmacokinetic profiles. These attributes make it a valuable asset in medicinal chemistry libraries used for high-throughput screening and rational drug design.

The potential applications of this compound extend beyond antimicrobial agents. Its unique structural features may also make it suitable for use in material science and nanotechnology. For example, derivatives of 1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol could be employed as building blocks for self-assembling structures or as additives to improve material properties such as adhesion or flexibility. Such applications would leverage the compound's ability to form stable interactions through hydrogen bonding and disulfide linkages.

In conclusion,1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol, identified by CAS number 130727-41-2, is a versatile molecule with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents and advanced materials. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,1-(9-Mercaptononyl)-3,6,9-trioxaundecan-11-ol is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.